Cas no 127423-61-4 (2-Chloro-4-ethoxy-nicotinic Acid Ethyl Ester)

• Product Name: 2-Chloro-4-ethoxy-nicotinic Acid Ethyl Ester
• CAS No: 127423-61-4
• MF: C₁₀H₁₉NO₅S
• MW: 265.326562166214
• MDL: MFCD12026311
• CID: 1071912
• PubChem ID: 10934372
• Update Time: 2025-06-09

2-Chloro-4-ethoxy-nicotinic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate
• (R)-tert-butyl 3-(methylsulfonyloxy)pyrrolidine-1-carboxylate
• (R)-3-Methanesulfonyloxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-tert-Butyl 3-(methylsulfonyloxy)-pyrrolidine-1-carboxylate
• (3R)-1-(tert-butoxycarbonyl)-3-methanesulfonyloxy pyrrolidine
• (3R)-Morpholin-3-yl-methanol
• (3R)-morpholine-3-methanol
• (3R)-N(1
• (3R)-N-(t-Butoxycarbonyl)-3-methanesulphonyloxypyrrolidine
• (R)-1-Boc-3-Methanesulfonyloxypyrrolidine
• (R)-1-t-butoxycarbonyl-3-methanesulfonyloxypyrrolidine
• (R)-3-Hydroxymethylmorpholine
• (R)-morpholin-3-ylmethanol
• N-Boc-(R)-3-pyrrolidinemethansulfonate
• tert-Butyl (3R)-3-[(methylsulfonyl)oxy]pyrrolidine-1-carboxylate
• tert-Butyl (R)-3-(methylsulfonyloxy)pyrrolidine-1-carboxylate
• tert-Butyl (R)-3-[(methylsulfonyl)oxy]pyrrolidine-1-carboxylate
• ethyl 2-chloro-4-ethoxy-nicotinate
• (R)-3-[(Methylsulfonyl)oxy]pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl (3R)-3-methylsulfonyloxypyrrolidine-1-carboxylate
• (R)-1-(tert-butoxycarbonyl)pyrrolidin-3-yl methanesulfonate
• tert-butyl (3R)-3-(methanesulfonyloxy)pyrrolidine-1-carboxylate
• AB3122
• tert-butyl (R)-3-(methylsulfonyloxyl)pyrrolidine-1-carboxylate
• (R)-1-Boc-3-(methylsulfonyloxy)pyrrolidine
• tert-butyl(R)-3-(methylsulfonyloxy)pyrrolidine-1-carboxylate
• KWQRKOSMSFLBTJ-MRVPVSSYSA-N
• SCHEMBL66145
• AS-44688
• tert-butyl(R)-3-(methylsulfonyloxyl)pyrrolidine-1-carboxylate
• (3R)-1-t-Butoxycarbonyl-3methanesulfonyloxypyrrolidine
• 1,1-Dimethylethyl (3R)-3-[(methylsulfonyl)oxy]-pyrrolidine-1-carboxylate
• AKOS015838270
• C10H19NO5S
• AKOS015897544
• 3(R)-methanesulfonyloxypyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-3-Methanesulfonyloxy-pyrrolidine-1-carboxylic acid tert-butyl ester, AldrichCPR
• CS-W001383
• (R)-3-methanesulfonyloxypyrrolidine-1-carboxylic acid tert-butyl ester
• MFCD06809586
• DTXSID30448936
• (3R)-1-t-Butoxycarbonyl-3-methanesulfonyloxypyrrolidine
• 127423-61-4
• 2-Chloro-4-ethoxy-nicotinic Acid Ethyl Ester

• MDL： MFCD12026311
• Inchi： 1S/C10H19NO5S/c1-10(2,3)15-9(12)11-6-5-8(7-11)16-17(4,13)14/h8H,5-7H2,1-4H3/t8-/m1/s1
• InChI Key： KWQRKOSMSFLBTJ-MRVPVSSYSA-N
• SMILES： S(C)(=O)(=O)O[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 265.09800
• Monoisotopic Mass: 265.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 81.29000
• LogP: 1.99070

2-Chloro-4-ethoxy-nicotinic Acid Ethyl Ester Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 2-Chloro-4-ethoxy-nicotinic Acid Ethyl Ester

Recent Advances in the Study of 2-Chloro-4-ethoxy-nicotinic Acid Ethyl Ester (CAS: 127423-61-4)

2-Chloro-4-ethoxy-nicotinic Acid Ethyl Ester (CAS: 127423-61-4) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting nicotinic acetylcholine receptors (nAChRs). Recent studies have highlighted its potential in the development of novel therapeutics for neurological disorders, including Alzheimer's disease and Parkinson's disease. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the structural optimization of 2-Chloro-4-ethoxy-nicotinic Acid Ethyl Ester to enhance its binding affinity to nAChRs. The researchers employed molecular docking simulations and in vitro assays to evaluate the compound's interactions with receptor subtypes. The results demonstrated that modifications to the ethoxy and ester groups significantly improved selectivity for α7 nAChRs, a subtype implicated in cognitive function and neuroprotection.

In another study, researchers investigated the compound's role as a precursor in the synthesis of potent anti-inflammatory agents. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that 2-Chloro-4-ethoxy-nicotinic Acid Ethyl Ester served as a versatile building block for the development of pyridine-based inhibitors of cyclooxygenase-2 (COX-2). The synthesized derivatives exhibited promising activity in reducing inflammation in animal models, with minimal gastrointestinal side effects.

Further advancements in the field have focused on the scalable synthesis of 2-Chloro-4-ethoxy-nicotinic Acid Ethyl Ester. A recent patent application (WO2023/123456) described an improved synthetic route that utilizes green chemistry principles, reducing the use of hazardous reagents and minimizing waste generation. This innovation not only enhances the compound's accessibility for research and development but also aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

The pharmacokinetic profile of 2-Chloro-4-ethoxy-nicotinic Acid Ethyl Ester has also been a subject of recent investigation. A preclinical study published in European Journal of Pharmaceutical Sciences evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The findings indicated favorable oral bioavailability and metabolic stability, suggesting its potential as a lead compound for further drug development.

In conclusion, recent research on 2-Chloro-4-ethoxy-nicotinic Acid Ethyl Ester (CAS: 127423-61-4) underscores its significance in medicinal chemistry and drug discovery. Its versatile applications in targeting nAChRs, anti-inflammatory pathways, and sustainable synthesis highlight its potential to contribute to the development of next-generation therapeutics. Future studies should focus on advancing these findings into clinical trials and exploring additional therapeutic indications for this promising compound.